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Compound of Interest

Compound Name: 2-Amino-5-iodo-4-methylpyridine

Cat. No.: B1285552 Get Quote

An In-depth Technical Guide to 2-Amino-5-iodo-4-methylpyridine

CAS Number: 356561-08-5

Abstract: This technical guide provides a comprehensive overview of 2-Amino-5-iodo-4-
methylpyridine, a pivotal heterocyclic building block in modern organic synthesis. It details the

compound's physicochemical properties, spectroscopic data, synthesis protocols, and

reactivity. Special emphasis is placed on its application in drug discovery and medicinal

chemistry, particularly as a scaffold for developing novel therapeutics. This document is

intended for researchers, chemists, and professionals in the pharmaceutical and agrochemical

industries, offering detailed experimental protocols and workflow visualizations to facilitate its

use in research and development.

Introduction
2-Amino-5-iodo-4-methylpyridine (also known as 2-Amino-5-iodo-4-picoline) is a versatile

substituted pyridine derivative recognized for its significant role as an intermediate in the

synthesis of complex organic molecules.[1] Its unique structure, featuring an amino group, a

methyl group, and a strategically placed iodine atom, makes it a highly valuable precursor for

creating a diverse range of compounds. The amino group provides a site for further

functionalization and influences the electronic properties of the pyridine ring, while the iodine

atom serves as an excellent leaving group for various cross-coupling reactions. Consequently,

this compound is extensively utilized in the development of pharmaceuticals, particularly anti-
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cancer agents and antibiotics, as well as in the agrochemical sector for creating advanced

pesticides and herbicides.[1]

Physicochemical Properties
The fundamental properties of 2-Amino-5-iodo-4-methylpyridine are summarized below. This

data is critical for its handling, storage, and application in synthetic chemistry.

Property Value Reference(s)

CAS Number 356561-08-5 [1]

Molecular Formula C₆H₇IN₂ [1]

Molecular Weight 234.04 g/mol [1]

Appearance
Yellow to brown powder or

crystal
[1]

Melting Point 115-119 °C [1]

Purity
≥95-99% (Determined by

HPLC or GC)
[1][2]

Synonyms
2-Amino-5-iodo-4-picoline, 5-

Iodo-4-methyl-2-pyridinamine
[1]

Storage Conditions Store at 0-8 °C [1]

Spectroscopic Data
While specific, published spectra for 2-Amino-5-iodo-4-methylpyridine are not readily

available in the searched literature, extensive data exists for the structurally analogous

compound, 2-Amino-5-bromo-4-methylpyridine (CAS 98198-48-2). The spectral data for the

bromo-analogue is presented below as a close proxy. The ¹H NMR chemical shifts are

expected to be very similar, and the mass spectrum will differ by the mass difference between

Iodine and Bromine.
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¹H NMR and Mass Spectrometry Data (of 2-Amino-5-
bromo-4-methylpyridine)
The following data was acquired in deuterated chloroform (CDCl₃) and provides insight into the

proton environment and molecular weight of the analogous structure.[3]

Data Type Parameter
Assignment /
Description

Reference(s)

¹H NMR δ 8.078 ppm
Singlet, 1H, H-6

(Pyridine ring proton)
[3]

δ 6.406 ppm
Singlet, 1H, H-3

(Pyridine ring proton)
[3]

δ 4.481 ppm
Singlet, 2H, -NH₂

(Amino group protons)
[3]

δ 2.277 ppm

Singlet, 3H, -CH₃

(Methyl group

protons)

[3]

Mass Spec (ESI) m/z 188
[M+H]⁺, Protonated

molecular ion
[3]

m/z 186/188

M⁺˙, Molecular ion

showing 1:1 isotopic

pattern for Br

[3]

Synthesis and Reactivity
Synthesis
A common route for the synthesis of 2-Amino-5-iodo-4-methylpyridine involves the direct

electrophilic iodination of the parent amine, 2-Amino-4-methylpyridine. The amino group at the

2-position is strongly activating and directs electrophiles to the 3- and 5-positions. A

representative protocol, adapted from the synthesis of the related 2-amino-5-iodopyridine,

utilizes an iodine source and an oxidizing agent in an aqueous medium.[4]
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2-Amino-4-methylpyridine 2-Amino-5-iodo-4-methylpyridine

  I₂, H₂O₂ (oxidant)
  Aqueous Solvent  

2-Amino-5-iodo-4-methylpyridine

Iodine at C5 Amino Group at C2 Methyl Group at C4

Suzuki, Heck, Sonogashira
Cross-Coupling Reactions

H-Bonding, Salt Formation,
Further Functionalization

Steric & Electronic Tuning,
Improved Solubility
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1. Combine Reactants
- 2-Amino-5-iodo-4-methylpyridine (1 eq)

- Arylboronic Acid (1.2-1.5 eq)
- Base (e.g., K₂CO₃, K₃PO₄) (2-3 eq)

- Pd Catalyst (e.g., Pd(PPh₃)₄) (0.05 eq)

2. Reaction Setup
- Add degassed solvents (e.g., Dioxane/H₂O)

- Purge vessel with inert gas (Ar or N₂)
- Heat mixture (e.g., 85-95 °C)

3. Monitor Progress
- TLC or LC-MS

- Typically 4-18 hours

4. Aqueous Work-up
- Cool to RT

- Dilute with organic solvent (e.g., EtOAc)
- Filter through Celite

- Wash with water and brine

5. Purification
- Dry organic layer (e.g., Na₂SO₄)

- Concentrate under reduced pressure
- Purify by column chromatography

Final Biaryl Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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